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Compound of Interest

Compound Name: Methyl 3,5-diethoxybenzoate
CAS No.: 198623-55-1
Cat. No.: B1452530

Get Quote

Chemical Profile & Hazard Identification

Before disposal, you must validate the physical state of your specific lot. The ethyl chains at the
3,5-positions disrupt crystal packing more than methyl groups, often lowering the melting point
compared to the dimethoxy analog (MP ~42°C).
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Parameter

Specification | Estimate

Operational Implication

Chemical Class

Benzoic Acid Ester

Non-halogenated organic

waste stream.

Physical State

Low-melting solid or viscous oil

Do not dispose of solids
directly in liquid waste carboys

(clog risk).

Flammability

Combustible (Flash Point >
90°C est.)

Keep away from oxidizers;
compatible with standard

organic solvents.

Primary Hazards

Irritant (Skin/Eye), Harmful if

Double-gloving (Nitrile)

recommended due to

Swallowed
lipophilicity.
Hydrolyzes in strong
Reactivity Stable base/acid; segregate from

caustic waste.

Immediate Spill Response (Bench Scale)

If a spill occurs during transfer or weighing:

 |solate: Mark the area. If the substance is heated/liquid, remove ignition sources.

e Contain:

o Solid Spill: Do not sweep aggressively (aerosol risk). Cover with wet paper towels to

dampen, then scoop into a sealable bag.

o Liquid/QOil Spill: Cover with an inert absorbent (Vermiculite or polypropylene pads). Do not

use sawdust if strong oxidizers are present in the lab, though generally acceptable for

esters.

e Decontaminate Surface:

o Step 1: Wipe with Acetone or Ethanol (The compound is insoluble in water).
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o Step 2: Follow with a soap and water wash to remove the solvent residue.

Step-by-Step Disposal Procedures
A. Solid Waste (Excess Reagent/Expired Lots)

Never flush solid organic esters down the drain. They are water-insoluble and will deposit in
plumbing traps.

o Dissolution (Preferred for < 5g):

o Dissolve the solid Methyl 3,5-diethoxybenzoate in a minimal amount of Acetone or Ethyl

Acetate.
o Transfer the solution to the Non-Halogenated Organic Solvent Waste container.

o Why? Incinerators operate most efficiently with liquid feeds; dissolving prevents "hot
spots" or incomplete combustion of solids.

e Solid Waste Stream (Preferred for > 59):
o Place the solid material in a sealable, chemically resistant jar (HDPE or Glass).
o Label clearly: "Solid Organic Waste: Methyl 3,5-diethoxybenzoate - Flammable/Irritant.”

o Request specific pickup for solid incineration.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)

Most common scenario: The compound is dissolved in a reaction solvent (e.g., DCM, THF,
Toluene).

e Segregation Check:
o Does the solvent contain halogens (DCM, Chloroform)?
» YES: Dispose in Halogenated Waste.

= NO: Dispose in Non-Halogenated Waste.
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o Compatibility: Ensure no strong oxidizers (e.g., Nitric acid, Peroxides) are in the waste
container. Esters are stable but combustible.

Glassware Decontamination Protocol
Because of the "diethoxy" groups, this compound is greasy. Water alone will fail.

e Solvent Rinse: Rinse glassware with Acetone (3x). Collect these rinses into the Non-
Halogenated Organic Waste container.

o Base Bath (Optional): If residue persists, a KOH/Isopropanol base bath will hydrolyze the
ester into the water-soluble benzoate salt and ethanol.

e Aqueous Wash: Wash with Alconox/detergent and warm water.

Disposal Decision Logic (Visualization)

The following diagram outlines the critical decision path for disposing of Methyl 3,5-
diethoxybenzoate to ensure regulatory compliance and safety.
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Waste: Methyl 3,5-diethoxybenzoate

Physical State?

Solid / Pure Substance

Solution / Mother Liquor

Contains Halogenated

Dissolve in Acetone/EtOAc Solvents? (DCM, CHCI3)

Seal in HDPE Jar
(Label: Solid Organic)

Non-Halogenated Halogenated
Organic Waste Stream Organic Waste Stream

Send for Incineration

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1452530/docs?utm_src=pdf-body-img#methyl-3-5-diethoxybenzoate-operational-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Caption: Decision matrix for segregating Methyl 3,5-diethoxybenzoate waste based on
physical state and solvent compaosition.

References

e PubChem.Methyl 3,5-dimethoxybenzoate (CAS 2150-37-0) Compound Summary.[1][2][3]
(Structural analog for physical property estimation). [Link][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Methyl 3,5-Dimethoxybenzoate | CL0H1204 | CID 75074 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. Methyl 3,5-dimethoxybenzoate 99 2150-37-0 [sigmaaldrich.com]
e 3. GSRS [gsrs.ncats.nih.gov]
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operational-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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